(5-Tert-butyl-1,2-oxazol-3-yl)methanesulfonyl chloride

• IUPAC Name: (5-tert-butyl-1,2-oxazol-3-yl)methanesulfonyl chloride
• InChI: InChI=1S/C8H12ClNO3S/c1-8(2,3)7-4-6(10-13-7)5-14(9,11)12/h4H,5H2,1-3H3
• InChI Key: RMFLEGXHBIWIGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)CS(=O)(=O)Cl
• Molecular Formula: C8H12ClNO3S
• Molecular Weight: 237.70 g/mol
• CAS No.: 1803587-82-7

Description

“(5-Tert-butyl-1,2-oxazol-3-yl)methanesulfonyl chloride” is a chemical compound with the CAS Number: 1803587-82-7. It has a molecular weight of 237.71. The compound is typically stored at temperatures below -10 degrees Celsius and is available in powder form.

Synthesis Analysis

The synthesis of oxazoline compounds, such as “this compound”, has been a subject of numerous studies. Oxazoline is a five-membered heterocycle having one nitrogen and one oxygen in its structure. Various synthetic protocols of oxazolines have been developed based on the substrates involved, such as amino alcohols, carboxylic acids, carbonyl compounds, alkenes, etc.

Molecular Structure Analysis

The molecular structure of “this compound” includes a five-membered oxazoline ring with a tert-butyl group attached to the 5-position of the ring. The Inchi Code for the compound is 1S/C8H12ClNO3S/c1-8(2,3)7-4-6(10-13-7)5-14(9,11)12/h4H,5H2,1-3H3.

Scientific Research Applications

1. Organic Synthesis and Structural Analysis (5-Tert-butyl-1,2-oxazol-3-yl)methanesulfonyl chloride has been utilized in the synthesis of various organic compounds. For instance, it played a crucial role in the synthesis of certain heterocyclic compounds, where its reaction with specific reagents led to the formation of s-triazoles through intramolecular ring transformation. These synthesized compounds were further subjected to structural analysis using techniques like X-ray crystallography and NMR spectroscopy, revealing intricate details about their molecular structure (Sasaki, Ohno, & Ito, 1984).

2. Agricultural Chemistry Herbicide Development

The chemical has found applications in agricultural chemistry, particularly in the development of herbicides. By incorporating this compound into the structure of certain herbicidal compounds, researchers have been able to enhance the potency and stability of these herbicides. A notable example is the synthesis of the pre-emergence herbicide pyroxasulfone, which demonstrated exceptional herbicidal activity against a broad spectrum of weeds, offering a robust solution for upland farming conditions (Nakatani et al., 2016).

3. Advanced Material Synthesis In the realm of material science, this compound contributes to the synthesis of complex molecules and materials. Its involvement is critical in multi-step synthesis processes, where it acts as an intermediate, facilitating the formation of target compounds with specific properties and applications. An example includes its role in the synthesis of tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate, which is a key intermediate in the creation of target mTOR-targeted PROTAC molecules (Zhang et al., 2022).

Mechanism of Action

Target of Action

The primary targets of (5-Tert-butyl-1,2-oxazol-3-yl)methanesulfonyl chloride are currently unknown. This compound is a relatively new chemical entity and research into its specific targets is ongoing .

Mode of Action

It is known that the compound interacts with its targets, leading to changes in cellular processes .

Result of Action

Some studies suggest that the compound may have antitumor activities, indicating its potential for development as a cancer therapeutic .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors These can include pH, temperature, and the presence of other compounds or enzymes